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Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzyl 4-acetyl-2-methylbenzoate is a chemical compound with the CAS number 2270905-

72-9.[1] While its direct discovery and detailed historical timeline are not extensively

documented in publicly available literature, its significance primarily lies in its role as a chemical

intermediate. This technical guide provides a comprehensive overview of its synthesis,

chemical properties, and potential applications derived from the analysis of its precursor, 4-

acetyl-2-methylbenzoic acid, and related benzoate compounds.

Introduction
Benzyl 4-acetyl-2-methylbenzoate belongs to the benzoate ester class of organic

compounds. Its molecular structure, characterized by a benzyl group ester-linked to a 4-acetyl-

2-methylbenzoic acid moiety, suggests its utility in organic synthesis. The presence of both an

acetyl and a methyl group on the benzene ring of the benzoic acid portion influences its

electronic properties and reactivity. This document aims to consolidate the available technical

information on this compound, with a focus on its synthesis and physicochemical properties.
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Physicochemical Properties
A summary of the key physicochemical properties of Benzyl 4-acetyl-2-methylbenzoate is

presented in Table 1. This data is crucial for its handling, characterization, and application in

experimental settings.

Property Value Reference

CAS Number 2270905-72-9 [1]

Molecular Formula C17H16O3 [1]

Molecular Weight 268.3 g/mol [1]

Purity 95% [1]

Synthesis and Experimental Protocols
The synthesis of Benzyl 4-acetyl-2-methylbenzoate can be logically inferred to proceed via

the esterification of its parent carboxylic acid, 4-acetyl-2-methylbenzoic acid, with benzyl

alcohol. While a specific protocol for the benzyl ester is not detailed in the provided search

results, a general methodology can be constructed based on standard esterification procedures

and the synthesis of a related methyl ester.

Synthesis of the Precursor: 4-acetyl-2-methylbenzoic
acid
The primary precursor, 4-acetyl-2-methylbenzoic acid (CAS 55860-35-0), is a well-documented

organic intermediate.[2][3] Several synthetic routes for its preparation have been reported:

From 4-bromo-2-methylbenzoic acid: A high-yield synthesis involves the reaction of 4-bromo-

2-methylbenzoic acid with n-butyl vinyl ether in the presence of a palladium acetate catalyst.

This method reports a yield of 95% after refluxing for 5 hours at 80°C.[2][4]

From 3-methyl-4-cyanoacetophenone: This method involves the hydrolysis of 3-methyl-4-

cyanoacetophenone using trifluoroacetic acid at 60°C for 12 hours, resulting in an 84% yield

of 4-acetyl-2-methylbenzoic acid.[2]
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From o-methylaniline: A multi-step process starting from o-methylaniline involves

bromination, cyanation, and subsequent hydrolysis to yield the desired product.[5]

Proposed Esterification of 4-acetyl-2-methylbenzoic acid
to Benzyl 4-acetyl-2-methylbenzoate
A plausible method for the synthesis of the title compound involves the Fischer-Speier

esterification of 4-acetyl-2-methylbenzoic acid with benzyl alcohol in the presence of a strong

acid catalyst, such as sulfuric acid.

Experimental Protocol (Hypothetical):

To a solution of 4-acetyl-2-methylbenzoic acid (1 equivalent) in an excess of benzyl alcohol

(acting as both reactant and solvent), a catalytic amount of concentrated sulfuric acid (e.g.,

0.1 equivalents) is added.

The reaction mixture is heated to reflux for several hours.

The progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the excess benzyl alcohol is removed under reduced pressure.

The residue is dissolved in an organic solvent (e.g., ethyl acetate) and washed with a

saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine

wash.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo

to yield the crude Benzyl 4-acetyl-2-methylbenzoate.

Purification can be achieved by column chromatography on silica gel.

This proposed synthesis is illustrated in the workflow diagram below.
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Synthesis of Benzyl 4-acetyl-2-methylbenzoate

Step 1: Esterification

Step 2: Work-up and Purification

4-acetyl-2-methylbenzoic acid

Reaction Mixture

Benzyl alcohol H₂SO₄ (catalyst)

Reflux

Crude Product

Solvent Extraction
(Ethyl acetate)

Washing
(NaHCO₃, Brine)

Drying and Concentration

Column Chromatography

Pure Benzyl 4-acetyl-2-methylbenzoate
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Caption: Proposed workflow for the synthesis of Benzyl 4-acetyl-2-methylbenzoate.
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Spectroscopic Data
While a dedicated spectrum for Benzyl 4-acetyl-2-methylbenzoate is not readily available, the

expected spectroscopic features can be inferred from its structure and data for similar

compounds. For instance, the ¹H NMR spectrum of the related methyl ester, methyl 4-acetyl-2-

methylbenzoate, has been reported as: ¹H NMR (400 MHz, CDCl₃) δ 7.81-7.94 (m, 3H), 3.89

(s, 3H), 2.62 (s, 3H), 2.60 (s, 3H).[5] For Benzyl 4-acetyl-2-methylbenzoate, one would

additionally expect to see signals corresponding to the benzyl group protons.

Biological Activity and Signaling Pathways
There is currently no specific information in the scientific literature detailing the biological

activity or mechanism of action of Benzyl 4-acetyl-2-methylbenzoate. However, related

compounds offer some insights into potential areas of investigation. For example, benzyl

benzoate has been studied for its insecticidal and repellent properties, with research indicating

it may act on the nervous system of insects.[6] Additionally, various benzamide derivatives,

which can be synthesized from the precursor acid, are known to possess a wide range of

pharmacological activities.[7]

Given the lack of direct evidence, any discussion of signaling pathways would be purely

speculative. The logical relationship for investigating the potential biological relevance of this

compound is depicted below.
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Investigative Logic for Biological Activity

Benzyl 4-acetyl-2-methylbenzoate

In vitro screening
(e.g., enzyme assays, receptor binding)

Initial screening

Cell-based assays
(e.g., cytotoxicity, signaling pathway reporters)

Further characterization

Identification of molecular targets

Target identification

Elucidation of signaling pathways

Mechanism of action studies

Click to download full resolution via product page

Caption: Logical workflow for investigating the biological activity of Benzyl 4-acetyl-2-
methylbenzoate.

Conclusion
Benzyl 4-acetyl-2-methylbenzoate is a chemical intermediate whose properties and synthesis

are largely inferred from its constituent parts and related compounds. While its own discovery

and history are not well-documented, the synthetic routes to its precursor, 4-acetyl-2-

methylbenzoic acid, are established. Future research is required to fully characterize this

compound, including its spectroscopic data and potential biological activities. The information
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provided in this guide serves as a foundational resource for researchers interested in the

synthesis and potential applications of this and similar benzoate esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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